Cas no 22920-77-0 (1-Nitrobutan-2-one)

1-Nitrobutan-2-one structure
1-Nitrobutan-2-one structure
Product Name:1-Nitrobutan-2-one
CAS No:22920-77-0
MF:C4H7NO3
MW:117.103281259537
CID:1038480
PubChem ID:13262584
Update Time:2025-04-20

1-Nitrobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Nitrobutan-2-one
    • 1-nitro-2-butanone
    • 1-Nitro-butan-2-on
    • 1-nitro-butan-2-one
    • 2-Butanone, 1-nitro-
    • AGN-PC-00LQXN
    • AK100649
    • ANW-70046
    • CTK8C3400
    • KB-219565
    • SCHEMBL3580961
    • DTXSID70532848
    • 22920-77-0
    • AKOS016001925
    • OYLKGUAPHUZBTD-UHFFFAOYSA-N
    • Inchi: 1S/C4H7NO3/c1-2-4(6)3-5(7)8/h2-3H2,1H3
    • InChI Key: OYLKGUAPHUZBTD-UHFFFAOYSA-N
    • SMILES: O=C(C[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 117.04261
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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